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Bis[(4-chlorophenyl)thiomethylene]biphosphonic Acid, Tetraisopropyl Ester Bis[(4-chlorophenyl)thiomethylene]biphosphonic Acid, Tetraisopropyl Ester
Brand Name: Vulcanchem
CAS No.: 887353-24-4
VCID: VC20775932
InChI: InChI=1S/C25H36Cl2O6P2S2/c1-17(2)30-34(28,31-18(3)4)25(36-23-13-9-21(26)10-14-23,37-24-15-11-22(27)12-16-24)35(29,32-19(5)6)33-20(7)8/h9-20H,1-8H3
SMILES: CC(C)OP(=O)(C(P(=O)(OC(C)C)OC(C)C)(SC1=CC=C(C=C1)Cl)SC2=CC=C(C=C2)Cl)OC(C)C
Molecular Formula: C25H36Cl2O6P2S2
Molecular Weight: 629.5 g/mol

Bis[(4-chlorophenyl)thiomethylene]biphosphonic Acid, Tetraisopropyl Ester

CAS No.: 887353-24-4

Cat. No.: VC20775932

Molecular Formula: C25H36Cl2O6P2S2

Molecular Weight: 629.5 g/mol

* For research use only. Not for human or veterinary use.

Bis[(4-chlorophenyl)thiomethylene]biphosphonic Acid, Tetraisopropyl Ester - 887353-24-4

Specification

CAS No. 887353-24-4
Molecular Formula C25H36Cl2O6P2S2
Molecular Weight 629.5 g/mol
IUPAC Name 1-chloro-4-[(4-chlorophenyl)sulfanyl-bis[di(propan-2-yloxy)phosphoryl]methyl]sulfanylbenzene
Standard InChI InChI=1S/C25H36Cl2O6P2S2/c1-17(2)30-34(28,31-18(3)4)25(36-23-13-9-21(26)10-14-23,37-24-15-11-22(27)12-16-24)35(29,32-19(5)6)33-20(7)8/h9-20H,1-8H3
Standard InChI Key LHANPZPDVZSBJN-UHFFFAOYSA-N
SMILES CC(C)OP(=O)(C(P(=O)(OC(C)C)OC(C)C)(SC1=CC=C(C=C1)Cl)SC2=CC=C(C=C2)Cl)OC(C)C
Canonical SMILES CC(C)OP(=O)(C(P(=O)(OC(C)C)OC(C)C)(SC1=CC=C(C=C1)Cl)SC2=CC=C(C=C2)Cl)OC(C)C

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